Syntheses and properties of N-allyl derivatives of ethylenediamine and diethylenetriamine
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000203
Abstract
In connexion with studies of cyclic polymerisation the allyl derivatives of ethylenediamine and diethylenetriamine have been prepared, and the new compounds have been characterised. The mixture of triamines obtained by direct allylation of diethylenetriamine has been separated by ion-exchange chromatography. The order of elution agrees with the calculated basic strengths of the compounds, and their gas-chromatographic retention times have been related to their structures, their behaviour in paper and thin-layer chromatography is discussed; RF values, together with spot tests and nuclear magnetic resonance spectra, can be used to distinguish between isomers.
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